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Introduction

2-(Ethylamino)ethanol (EAE), a clear, colorless to slightly yellowish liquid, is emerging as a

versatile and promising solvent in a variety of chemical applications.[1][2] Its unique

bifunctional nature, possessing both a secondary amine and a primary alcohol group, imparts a

desirable combination of properties, including basicity, polarity, and the ability to engage in

hydrogen bonding. These characteristics make it an effective medium for a range of chemical

transformations, from carbon dioxide capture and corrosion inhibition to organic synthesis and

materials science. This document provides detailed application notes and experimental

protocols for researchers, scientists, and drug development professionals interested in

leveraging the potential of 2-(Ethylamino)ethanol in their work.

Physicochemical Properties
A summary of the key physicochemical properties of 2-(Ethylamino)ethanol is presented in

Table 1. These properties are fundamental to understanding its behavior as a solvent and its

suitability for various reaction conditions.
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Property Value References

CAS Number 110-73-6 [3]

Molecular Formula C₄H₁₁NO [3]

Molecular Weight 89.14 g/mol [3]

Appearance
Clear colorless to slightly

yellowish liquid
[2][3]

Boiling Point 165-170 °C [3]

Melting Point -90 °C (lit.) [3]

Density 0.914 g/mL at 25 °C (lit.) [3]

Flash Point 71-78 °C [3][4]

Solubility in Water Miscible [3]

Application in Carbon Dioxide Capture
2-(Ethylamino)ethanol has garnered significant attention as a promising solvent for post-

combustion CO₂ capture, offering potential advantages over conventional amine solvents like

monoethanolamine (MEA).[5] Its favorable absorption-desorption characteristics and lower

corrosion rates make it an attractive candidate for industrial applications.[5]

Logical Workflow for CO₂ Capture Process
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Caption: Workflow of a typical CO₂ capture process using 2-(Ethylamino)ethanol.

Experimental Protocol: CO₂ Absorption Capacity
Measurement
This protocol outlines a laboratory-scale experiment to determine the CO₂ absorption capacity

of an aqueous solution of 2-(Ethylamino)ethanol.

Materials:

2-(Ethylamino)ethanol (EAE)

Deionized water

Carbon dioxide (CO₂) gas cylinder with a regulator

Nitrogen (N₂) gas cylinder

Gas washing bottle or bubbler

Magnetic stirrer and stir bar

Thermostatic bath

Gas flow meters

Gas chromatograph (GC) or CO₂ analyzer

Procedure:

Solvent Preparation: Prepare an aqueous solution of 2-(Ethylamino)ethanol of the desired

concentration (e.g., 2.5 mass % or 5 mass %).[5]

Apparatus Setup: Assemble the gas washing bottle containing a known volume and

concentration of the EAE solution on a magnetic stirrer. Place the setup in a thermostatic

bath to maintain a constant temperature (e.g., 293.00 K, 313.15 K, or 333.15 K).[5]
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Purging: Purge the system with nitrogen gas to remove any residual air.

CO₂ Absorption: Introduce a controlled flow of CO₂ gas through the EAE solution while

stirring. Monitor the CO₂ concentration in the outlet gas stream using a GC or CO₂ analyzer.

Equilibrium: Continue the CO₂ flow until the outlet gas concentration equals the inlet

concentration, indicating that the solution is saturated with CO₂.

Data Analysis: Calculate the amount of CO₂ absorbed by the solution based on the

difference in the inlet and outlet CO₂ concentrations and the total volume of gas passed

through the solution. The CO₂ loading is typically expressed as moles of CO₂ per mole of

amine.

Amine Solution Temperature (K)
Pressure Range
(kPa)

CO₂ Loading (mol
CO₂/mol amine)

2.5 mass % EAE 293.00 289 - 1011
Data not specified in

source

5 mass % EAE 313.15 289 - 1011
Data not specified in

source

5 mass % EAE 333.15 289 - 1011
Data not specified in

source

Note: While the source describes the experimental setup and conditions, it does not provide

the specific CO₂ loading results in a tabular format.[5]

Application in Corrosion Inhibition
2-(Ethylamino)ethanol has demonstrated effectiveness as a corrosion inhibitor for carbon

steel in saline environments.[6] Its inhibitive action is attributed to a combination of pH

adjustment and the formation of a protective film on the metal surface.[6]

Mechanism of Corrosion Inhibition
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Caption: Mechanism of corrosion inhibition by 2-(Ethylamino)ethanol on a carbon steel

surface.

Experimental Protocol: Weight Loss Method for
Corrosion Inhibition Efficiency
This protocol details a standard weight loss experiment to evaluate the corrosion inhibition

efficiency of 2-(Ethylamino)ethanol.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b046374?utm_src=pdf-body-img
https://www.benchchem.com/product/b046374?utm_src=pdf-body
https://www.benchchem.com/product/b046374?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Carbon steel coupons of known dimensions

3% NaCl solution (or other corrosive medium)

2-(Ethylamino)ethanol

Acetone

Deionized water

Analytical balance

Polishing paper (various grits)

Glass beakers and hooks

Procedure:

Coupon Preparation: Mechanically polish the carbon steel coupons with successively finer

grits of polishing paper, rinse with deionized water, degrease with acetone, and dry.

Initial Weighing: Accurately weigh each coupon to the nearest 0.1 mg and record the initial

weight.

Inhibitor Solutions: Prepare a series of 3% NaCl solutions containing different concentrations

of 2-(Ethylamino)ethanol (e.g., 0, 100, 200, 310, 450, 600 ppm).[6]

Immersion: Suspend each coupon in a beaker containing one of the test solutions using a

glass hook, ensuring it is fully immersed.

Exposure: Leave the coupons in the solutions for a specified period (e.g., 24 hours) at a

constant temperature.

Final Weighing: After the exposure period, remove the coupons, carefully clean them to

remove corrosion products (e.g., using a soft brush and a suitable cleaning agent), rinse with

deionized water and acetone, dry, and reweigh.
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Calculation: Calculate the weight loss, corrosion rate, and inhibition efficiency using the

following formulas:

Weight Loss (ΔW) = Initial Weight - Final Weight

Corrosion Rate (CR) = (K × ΔW) / (A × T × D)

Where K is a constant, A is the surface area of the coupon, T is the immersion time, and

D is the density of the metal.

Inhibition Efficiency (%) = [(CR_blank - CR_inhibitor) / CR_blank] × 100

Where CR_blank is the corrosion rate in the absence of the inhibitor and CR_inhibitor is

the corrosion rate in the presence of the inhibitor.

Inhibitor Concentration
(ppm)

pH Inhibition Efficiency (%)

0 6.5 0

100 9.75 30

200 10.05 55

310 10.20 80

450 10.30 90

600 10.40 92

Data adapted from a study on carbon steel in aerated 3% NaCl solutions.[6]

Application in Organic Synthesis
While detailed protocols are less common in the literature, the properties of 2-
(Ethylamino)ethanol suggest its potential as a solvent and/or basic catalyst in various organic

reactions, particularly in the synthesis of heterocyclic compounds and in microwave-assisted

synthesis.[1][7] Its high boiling point makes it suitable for reactions requiring elevated

temperatures.
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Proposed Application: Microwave-Assisted Synthesis of
Nitrogen Heterocycles
Microwave-assisted organic synthesis (MAOS) has emerged as a green and efficient method

for accelerating chemical reactions.[8] Polar solvents like 2-(Ethylamino)ethanol are excellent

candidates for MAOS due to their ability to absorb microwave irradiation and rapidly heat the

reaction mixture.

General Protocol Outline:

Reactant Mixture: In a microwave-safe reaction vessel, combine the starting materials for the

desired heterocyclic synthesis (e.g., an amine, a dicarbonyl compound, and a catalyst, if

required).

Solvent Addition: Add 2-(Ethylamino)ethanol as the solvent.

Microwave Irradiation: Place the vessel in a microwave reactor and irradiate at a specific

power and temperature for a predetermined time. Reaction conditions will need to be

optimized for each specific transformation.

Work-up and Purification: After the reaction is complete, cool the mixture, and isolate the

product through standard techniques such as extraction, crystallization, or chromatography.

Other Potential Applications
Nanoparticle Synthesis: The amphiphilic nature of amino alcohols suggests that 2-
(Ethylamino)ethanol could act as a stabilizing or capping agent in the synthesis of

nanoparticles, controlling their size and preventing agglomeration. While specific protocols

for EAE are not readily available, methods using similar compounds like 2-

(dodecylamino)ethanol for gold nanoparticle synthesis can be adapted.[9]

Biomass Delignification: Organosolv processes, which use organic solvents to separate

lignin from lignocellulosic biomass, are a key step in biorefineries. The properties of 2-
(Ethylamino)ethanol make it a potential candidate for use in such processes, although

specific experimental conditions would need to be developed.
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Disclaimer: The experimental protocols provided are intended as a guide and may require

optimization for specific laboratory conditions and research objectives. Appropriate safety

precautions should always be taken when handling chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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